molecular formula C12H14O5 B3057056 Ethyl 2-(2-formyl-4-methoxyphenoxy)acetate CAS No. 76322-07-1

Ethyl 2-(2-formyl-4-methoxyphenoxy)acetate

Cat. No.: B3057056
CAS No.: 76322-07-1
M. Wt: 238.24 g/mol
InChI Key: RHMNGOYVUSIANQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(2-formyl-4-methoxyphenoxy)acetate is a useful research compound. Its molecular formula is C12H14O5 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 149947. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

76322-07-1

Molecular Formula

C12H14O5

Molecular Weight

238.24 g/mol

IUPAC Name

ethyl 2-(2-formyl-4-methoxyphenoxy)acetate

InChI

InChI=1S/C12H14O5/c1-3-16-12(14)8-17-11-5-4-10(15-2)6-9(11)7-13/h4-7H,3,8H2,1-2H3

InChI Key

RHMNGOYVUSIANQ-UHFFFAOYSA-N

SMILES

CCOC(=O)COC1=C(C=C(C=C1)OC)C=O

Canonical SMILES

CCOC(=O)COC1=C(C=C(C=C1)OC)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-hydroxy-5-methoxybenzaldehyde (21.75 g, 143 mmol) in 240 mL acetonitrile were successively added Cs2CO3 (55.9 g, 1.2 eq.) and ethyl bromoacetate (16.6 mL, 1.05 eq.) and the mixture vigorously stirred at ambient temperature for 2 h. Pouring onto crashed ice/NH4Cl, twofold extraction with AcOEt, washing with water and brine, drying over magnesium sulfate, and evaporation of the solvents left 34.36 g of the title product, sufficiently pure to be used for the next step.
Quantity
21.75 g
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
55.9 g
Type
reactant
Reaction Step Two
Quantity
16.6 mL
Type
reactant
Reaction Step Three
Quantity
240 mL
Type
solvent
Reaction Step Four

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